4-({2-[3-(2,6-Dichlorophenyl)-4-(methoxycarbonyl)-5-isoxazolyl]vinyl}amino)benzenecarboxylic acid

• IUPAC Name: 4-[[(E)-2-[3-(2,6-dichlorophenyl)-4-methoxycarbonyl-1,2-oxazol-5-yl]ethenyl]amino]benzoic acid
• InChI: InChI=1S/C20H14Cl2N2O5/c1-28-20(27)17-15(9-10-23-12-7-5-11(6-8-12)19(25)26)29-24-18(17)16-13(21)3-2-4-14(16)22/h2-10,23H,1H3,(H,25,26)/b10-9+
• InChI Key: WJLJRIUNTUFTOV-MDZDMXLPSA-N
• Canonical SMILES: COC(=O)C1=C(ON=C1C2=C(C=CC=C2Cl)Cl)C=CNC3=CC=C(C=C3)C(=O)O
• Isomeric SMILES: COC(=O)C1=C(ON=C1C2=C(C=CC=C2Cl)Cl)/C=C/NC3=CC=C(C=C3)C(=O)O
• Molecular Formula: C20H14Cl2N2O5
• Molecular Weight: 433.2 g/mol

Description

4-({2-[3-(2,6-Dichlorophenyl)-4-(methoxycarbonyl)-5-isoxazolyl]vinyl}amino)benzenecarboxylic acid is a useful research compound. Its molecular formula is C20H14Cl2N2O5 and its molecular weight is 433.24. The purity is usually 95%.
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Scientific Research Applications

Chemo- and Regioselective Aminocarbonylation

Feng Sha and H. Alper (2017) describe a method for the chemo- and regioselective direct aminocarbonylation of alkynes and aminophenols to form hydroxy-substituted α,β-unsaturated amides, highlighting their value in pharmaceuticals and natural products. This process demonstrates the utility of the compound in synthesizing complex molecules with pharmaceutical relevance (Sha & Alper, 2017).

Functional Modification of Hydrogels

A study by H. M. Aly and H. L. A. El-Mohdy (2015) discusses the modification of poly vinyl alcohol/acrylic acid hydrogels through condensation reactions with various amines, including compounds similar to the one . These modified polymers show enhanced thermal stability and potential for medical applications, suggesting a role for the compound in creating advanced materials (Aly & El-Mohdy, 2015).

Synthesis of Condensed Heterocyclic Compounds

M. Shimizu et al. (2009) describe the synthesis of isocoumarin derivatives via direct oxidative coupling, some of which show solid-state fluorescence. The study implies the usefulness of similar compounds in synthesizing novel materials with unique properties (Shimizu et al., 2009).

Synthesis and Antimicrobial Activity

N. Patel et al. (2011) conducted a study on synthesizing new pyridine derivatives, demonstrating their antimicrobial properties. The work suggests the potential of similar compounds in developing new antimicrobial agents (Patel et al., 2011).

Phenolic Derivatives Research

Research by Chwan-Fwu Lin et al. (2007) on Aster indicus led to the isolation of compounds structurally related to the one , showing the role of these compounds in natural product chemistry and potential therapeutic applications (Lin et al., 2007).

Environmental-Friendly Fabrication

Xia Zhou et al. (2018) discuss the synthesis of tertiary amine-functionalized adsorption resins for removing environmental pollutants, highlighting the environmental applications of similar compounds (Zhou et al., 2018).